Cas no 1600083-85-9 (1-Ethoxy-1-(iodomethyl)cycloheptane)

• Product Name: 1-Ethoxy-1-(iodomethyl)cycloheptane
• CAS No: 1600083-85-9
• MF: C₁₀H₁₉IO
• MW: 282.161735773087
• CID: 5703651
• PubChem ID: 114771898
• Update Time: 2025-11-01

1-Ethoxy-1-(iodomethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1600083-85-9
• 1-Ethoxy-1-(iodomethyl)cycloheptane
• EN300-1134373
• Cycloheptane, 1-ethoxy-1-(iodomethyl)-

• Inchi： 1S/C10H19IO/c1-2-12-10(9-11)7-5-3-4-6-8-10/h2-9H2,1H3
• InChI Key： XASAMPPCOSMCDV-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OCC

Computed Properties

• Exact Mass: 282.04806g/mol
• Monoisotopic Mass: 282.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 279.0±13.0 °C(Predicted)

Additional information on 1-Ethoxy-1-(iodomethyl)cycloheptane

1-Ethoxy-1-(iodomethyl)cycloheptane (CAS No. 1600083-85-9): A Comprehensive Overview

In the realm of organic chemistry, 1-Ethoxy-1-(iodomethyl)cycloheptane (CAS No. 1600083-85-9) stands out as a versatile compound with significant applications in synthetic chemistry and pharmaceutical research. This cycloheptane derivative, characterized by its ethoxy and iodomethyl functional groups, has garnered attention for its unique reactivity and potential in constructing complex molecular architectures. Researchers and industry professionals frequently search for terms like "1-Ethoxy-1-(iodomethyl)cycloheptane synthesis", "CAS 1600083-85-9 applications", and "iodomethyl cycloheptane derivatives", reflecting its growing relevance in modern chemistry.

The compound’s structure features a seven-membered cycloheptane ring, substituted with an ethoxy group and an iodomethyl moiety. This combination of functional groups enables diverse chemical transformations, making it a valuable intermediate in organic synthesis. For instance, the iodomethyl group is particularly useful in nucleophilic substitution reactions, while the ethoxy group can act as a protecting group or participate in etherification processes. Such properties align with current trends in green chemistry, where researchers seek efficient and sustainable methods for building complex molecules. Searches for "green synthesis of iodomethyl compounds" and "cycloheptane derivatives in drug discovery" highlight the intersection of this compound with cutting-edge scientific inquiries.

One of the most compelling aspects of 1-Ethoxy-1-(iodomethyl)cycloheptane is its role in pharmaceutical and agrochemical research. The cycloheptane scaffold is a common motif in bioactive molecules, and the introduction of iodine opens doors to further functionalization via cross-coupling reactions. This aligns with the rising demand for "novel heterocyclic compounds" and "iodine-containing building blocks", as evidenced by frequent searches in academic and industrial databases. Additionally, the compound’s potential in catalysis and material science has sparked interest, with queries like "cycloheptane-based catalysts" gaining traction.

From a synthetic perspective, the preparation of 1-Ethoxy-1-(iodomethyl)cycloheptane often involves the reaction of cycloheptanone derivatives with iodomethane and ethanol under controlled conditions. Optimizing such protocols is a hot topic, as seen in searches for "efficient synthesis of iodomethyl cycloheptanes". The compound’s stability and solubility in common organic solvents further enhance its practicality in laboratory settings, making it a preferred choice for chemists exploring new reaction pathways.

In conclusion, 1-Ethoxy-1-(iodomethyl)cycloheptane (CAS No. 1600083-85-9) is a multifaceted compound with broad applicability in synthetic and medicinal chemistry. Its unique structural features and reactivity profile position it as a key player in the development of innovative chemical solutions. As research continues to evolve, this compound is likely to remain a focal point for scientists addressing challenges in molecule design and functionalization.